Cas no 178880-02-9 (1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester)
![1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/178880-02-9x500.png)
178880-02-9 structure
Product name:1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester
1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester
- 2-METHYL-3-(1-PHENYL-1H-TETRAZOL-5-YL METHANESULFONYL)-PROPIONIC ACID METHYL ESTER
- ethyl 1-methyl-3-[methyl(pyridin-2-yl)sulfamoyl]pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-((methyl-2-pyridinylamino)sulfonyl)-, ethyl ester
- Ethyl 1-methyl-3-((methyl-2-pyridinylamino)sulfonyl)-1H-pyrazole-4-carboxylate
- Ethyl 1-methyl-3-(N-methyl-N-2'-pyridyl)sufamoylpyrazole-4-carboxylate
- ethyl 1-methyl-3-[methyl(pyridin-2-yl)sulfamoyl]-1H-pyrazole-4-carboxylate
- ethyl 1-methyl-3-(methyl-pyridin-2-yl-sulfamoyl)pyrazole-4-carboxylate
- ethyl 1-methyl-3-(methylpyridin-2-ylsulfamoyl)pyrazole-4-carboxylate
- 178880-02-9
- DTXSID20939126
-
- Inchi: InChI=1S/C13H16N4O4S/c1-4-21-13(18)10-9-16(2)15-12(10)22(19,20)17(3)11-7-5-6-8-14-11/h5-9H,4H2,1-3H3
- InChI Key: WAGWOIHAQQCHGF-UHFFFAOYSA-N
- SMILES: CCOC(C1=CN(C)N=C1S(N(C1=CC=CC=N1)C)(=O)=O)=O
Computed Properties
- Exact Mass: 324.08938
- Monoisotopic Mass: 324.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 103Ų
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Density: 1.36
- Boiling Point: 515.7°Cat760mmHg
- Flash Point: 265.7°C
- Refractive Index: 1.614
- PSA: 94.39
1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester Related Literature
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Marc A. Little,Malcolm A. Halcrow,Michaele J. Hardie Chem. Commun., 2013,49, 1512-1514
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Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
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